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Compound of Interest

5-Bromopyridine-3-sulfonyl
Compound Name:
chloride

Cat. No.: B1342331

An In-depth Technical Guide to the Structural Analysis of 5-Bromopyridine-3-sulfonyl
chloride

Abstract

5-Bromopyridine-3-sulfonyl chloride is a pivotal heterocyclic building block in modern
medicinal and agricultural chemistry. Its unique structural arrangement, featuring a pyridine ring
substituted with both an electrophilic sulfonyl chloride group and a bromine atom amenable to
cross-coupling reactions, makes it a highly versatile reagent for the synthesis of complex
molecules. This technical guide provides a comprehensive structural analysis of 5-
Bromopyridine-3-sulfonyl chloride, intended for researchers, chemists, and professionals in
drug development. The document details the compound's physicochemical properties, offers an
in-depth review of its spectroscopic characteristics, and outlines experimental and
computational methodologies for its analysis. All quantitative data are presented in structured
tables for clarity, and key workflows are visualized using diagrams to facilitate understanding.

Physicochemical Properties

5-Bromopyridine-3-sulfonyl chloride is a solid at room temperature. Its physical and
chemical characteristics are crucial for its handling, storage, and application in synthetic
chemistry. The compound's stability is consistent with that of other halogenated pyridine
derivatives.[1]
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Property

Value

Reference

CAS Number

65001-21-0

[21(31[4]

Molecular Formula

CsHs3BrCINO:2S

[4]1(5]

Molecular Weight 256.50 g/mol [4]
Solid, White to yellow

Appearance , [1][6]
crystalline powder

Melting Point 60-62.5 °C [4117]

N ) 329.2 + 27.0 °C at 760 mmHg

Boiling Point ) [4]
(Predicted)

Density 1.9 + 0.1 g/cm3 (Predicted) [4]
AVILRIQPDYPXFQ-

InChl Key [5]
UHFFFAOYSA-N

LogP 2.29 (Predicted) [4]

Synthesis and Chemical Reactivity

The reactivity of 5-Bromopyridine-3-sulfonyl chloride is dominated by the highly electrophilic
sulfur atom of the sulfonyl chloride group and the bromine atom on the pyridine ring. This dual
reactivity makes it a valuable intermediate.

Synthetic Approach

While specific, detailed industrial synthesis protocols are proprietary, a general and plausible
laboratory-scale synthesis can be inferred from standard organosulfur chemistry. One common
method for creating aryl sulfonyl chlorides is the oxidative chlorination of corresponding thiols
or disulfides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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